(Z)-ethyl 2-(6-methyl-2-((4-(piperidin-1-ylsulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
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Description
(Z)-ethyl 2-(6-methyl-2-((4-(piperidin-1-ylsulfonyl)benzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a useful research compound. Its molecular formula is C24H27N3O5S2 and its molecular weight is 501.62. The purity is usually 95%.
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Scientific Research Applications
GPIIb/IIIa Integrin Antagonists
Ethyl N-[3-(2-fluoro-4-(thiazolidin-3-yl(imino)methyl)benzoyl)amino-2, 2-dimethylpentanoyl]piperidine-4-acetate 40 (NSL-96184) is a potent and orally active fibrinogen receptor antagonist. It is characterized by the presence of a trisubstituted beta-amino acid residue, 3-ethyl-2,2-dimethyl-beta-alanine. This compound exhibits significant potential, especially for antithrombotic treatment in the acute phase, as evidenced by its human platelet aggregation inhibitory activity and oral availability in guinea pigs (Hayashi et al., 1998).
Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives
Ethyl 2-(benzo[d]thazol-2-yl)acetate (3) interacts with different arylidinemalononitrile derivatives in EtOH/TEA solution at room temperature, leading to the synthesis of various derivatives, including ethyl iminothiazolopyridine-4-carboxylate (6) and ethyl (amino(methoxy)methyl)-3-(substitutedphenyl)-1-oxo-1H-benzo[4,5]thiazole[3,2-a]pyridine-4-carboxylate (8a,b). These compounds' structures were confirmed based on their elemental analysis and spectroscopic data, indicating a broad application in synthetic chemistry (Mohamed, 2014).
Piperidine Substituted Benzothiazole Derivatives
Ethyl 2-aminobenzo[d]thiazole-6-carboxylate was reacted with piperidine using copper(II) bromide to get ethyl 2-(piperidin-1-yl)benzo[d]thiazole-6-carboxylate. The reaction products have shown significant biological properties, including good antibacterial activity for compound 5e and good antifungal activity for compound 5d, showcasing the potential for developing new pharmaceutical agents (Shafi et al., 2021).
properties
IUPAC Name |
ethyl 2-[6-methyl-2-(4-piperidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate |
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InChI |
InChI=1S/C24H27N3O5S2/c1-3-32-22(28)16-27-20-12-7-17(2)15-21(20)33-24(27)25-23(29)18-8-10-19(11-9-18)34(30,31)26-13-5-4-6-14-26/h7-12,15H,3-6,13-14,16H2,1-2H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIQORVSHWZZNSW-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)C)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O5S2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.6 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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